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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)propanenitrile

Cat. No.: B1304935 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(4-Nitrophenyl)propanenitrile is readily

available. The following information is compiled from data on structurally analogous

compounds, such as p-Nitrophenylacetonitrile and other nitrile compounds. It is imperative to

handle this chemical with extreme caution, assuming it possesses similar or greater hazards

than its analogs.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-(4-Nitrophenyl)propanenitrile. It

includes operational procedures and disposal plans to ensure safe laboratory practices.

Hazard Profile and Safety Precautions
2-(4-Nitrophenyl)propanenitrile is anticipated to be a hazardous substance. Based on

analogous compounds, primary risks include acute toxicity if ingested, inhaled, or in contact

with skin.[1] Skin and eye irritation are also likely.[2] A significant hazard associated with nitrile

compounds is the potential for metabolism into cyanide in the body, which can lead to severe

health effects, including headache, dizziness, weakness, unconsciousness, convulsions, coma,

and potentially death.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to

minimize exposure.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Double-gloving is

recommended.

Prevents dermal absorption,

which is a significant route of

exposure for nitrile

compounds.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against accidental

splashes that can cause

serious eye irritation.

Skin and Body

A lab coat worn over full-length

clothing. Consider a chemically

resistant apron for larger

quantities.

Minimizes skin contact with the

substance.

Respiratory

Use in a certified chemical

fume hood is mandatory. For

situations where a fume hood

is not available or in case of a

spill, a NIOSH-approved

respirator with organic vapor

cartridges is necessary.

Prevents inhalation of dust or

vapors, a primary route of toxic

exposure.

Physical and Chemical Properties
The following table summarizes the known and extrapolated physical and chemical properties

of 2-(4-Nitrophenyl)propanenitrile and its close analog, p-Nitrophenylacetonitrile.
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Property Value Notes

Molecular Formula C₉H₈N₂O₂
For 2-(4-

Nitrophenyl)propanenitrile.[3]

Molecular Weight 176.17 g/mol
For 2-(4-

Nitrophenyl)propanenitrile.[3]

Appearance
Cream-colored needles

(expected)

Based on p-

Nitrophenylacetonitrile.[2]

Boiling Point Not available

Data specific to 2-(4-

Nitrophenyl)propanenitrile is

not available.

Melting Point Not available

Data specific to 2-(4-

Nitrophenyl)propanenitrile is

not available.

Solubility Not available

Data specific to 2-(4-

Nitrophenyl)propanenitrile is

not available.

Operational Plan: Handling and Storage
Safe handling and storage are critical to preventing accidental exposure and ensuring

laboratory safety.

Handling Protocol:

Preparation: Before handling, ensure a certified chemical fume hood is operational. Have all

necessary PPE readily available and inspected for integrity. An emergency eyewash station

and safety shower must be accessible.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust or vapors. Use non-sparking tools.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.
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Post-Handling: Thoroughly wash hands and any potentially contaminated skin with soap and

water after handling, even if gloves were worn.

Storage Plan:

Container: Store in a tightly sealed, clearly labeled container.

Location: Keep in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[1]

Emergency Procedures and First Aid
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

immediate medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is essential for environmental safety

and regulatory compliance.

Spill Response:

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the substance.

Clean-up: Carefully scoop the absorbed material into a designated hazardous waste

container. Decontaminate the spill area with a suitable solvent, followed by soap and water.

PPE: All personnel involved in the cleanup must wear appropriate PPE as outlined above.

Disposal Protocol:

Waste Collection: Collect all waste containing 2-(4-Nitrophenyl)propanenitrile, including

contaminated consumables, in a clearly labeled, sealed, and chemically compatible

hazardous waste container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name: "2-(4-Nitrophenyl)propanenitrile".

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of this

chemical down the drain or in regular trash.[5][6]

Visual Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for handling 2-(4-
Nitrophenyl)propanenitrile, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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